Cas no 864522-79-2 (1H-Pyrazole-5-carboxylic acid, 1-[(ethylthio)methyl]-3-methyl-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 1-[(ethylthio)methyl]-3-methyl-
• CAS No: 864522-79-2
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 4255353
• Update Time: 2025-04-01

1H-Pyrazole-5-carboxylic acid, 1-[(ethylthio)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-[(ethylthio)methyl]-3-methyl-

• Inchi： 1S/C8H12N2O2S/c1-3-13-5-10-7(8(11)12)4-6(2)9-10/h4H,3,5H2,1-2H3,(H,11,12)
• InChI Key： LTOZRMZLBAVLJG-UHFFFAOYSA-N
• SMILES： N1(CSCC)C(C(O)=O)=CC(C)=N1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 363.9±32.0 °C(Predicted)
• pka: 3.43±0.36(Predicted)